Cas no 738607-17-5 (CYCLOPENTANECARBOXYLIC ACID, 1-(5-BROMOPENTYL)-, BUTYL ESTER)

• Product Name: CYCLOPENTANECARBOXYLIC ACID, 1-(5-BROMOPENTYL)-, BUTYL ESTER
• CAS No: 738607-17-5
• MF: C₁₅H₂₇BrO₂
• MW: 319.27768445015
• CID: 3417291
• PubChem ID: 21932025
• Update Time: 2025-04-21

CYCLOPENTANECARBOXYLIC ACID, 1-(5-BROMOPENTYL)-, BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTANECARBOXYLIC ACID, 1-(5-BROMOPENTYL)-, BUTYL ESTER
• DB-091359
• Butyl 1-(5-bromo-pentyl)-cyclopentanecarboxylate
• APTZLEQMWIQAPI-UHFFFAOYSA-N
• SCHEMBL186860
• 738607-17-5

• Inchi： 1S/C15H27BrO2/c1-2-3-13-18-14(17)15(10-6-7-11-15)9-5-4-8-12-16/h2-13H2,1H3
• InChI Key： APTZLEQMWIQAPI-UHFFFAOYSA-N
• SMILES： C1(CCCCCBr)(C(OCCCC)=O)CCCC1

Computed Properties

• Exact Mass: 318.11944Da
• Monoisotopic Mass: 318.11944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų